Cas no 374889-30-2 (3-Amino-2-methylbenzamide)

3-Amino-2-methylbenzamide structure
3-Amino-2-methylbenzamide structure
Product Name:3-Amino-2-methylbenzamide
CAS No:374889-30-2
MF:C8H10N2O
MW:150.177801609039
MDL:MFCD09028329
CID:298055
PubChem ID:16495773
Update Time:2025-04-19

3-Amino-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-methylbenzamide
    • 3-amino-2-methylbenzamide(SALTDATA: FREE)
    • Benzamide,3-amino-2-methyl-
    • 3-Amino2-methylbenzamide
    • AC1Q2ESE
    • AGN-PC-010LFJ
    • CTK4H8275
    • ST081089
    • SureCN529786
    • DTXSID30586221
    • AKOS000103687
    • SB75900
    • MFCD09028329
    • SCHEMBL529786
    • EN300-37193
    • Z239125324
    • SY129670
    • FT-0748938
    • 3-amino 2-metylbenzamide
    • ZPA88930
    • AS-43696
    • CS-0118460
    • 374889-30-2
    • MDL: MFCD09028329
    • Inchi: 1S/C8H10N2O/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,9H2,1H3,(H2,10,11)
    • InChI Key: QWMFKDZIWAENBE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1C)N)N

Computed Properties

  • Exact Mass: 150.0794
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11

3-Amino-2-methylbenzamide Pricemore >>

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